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Compound of Interest

Compound Name: Methoxychlor

Cat. No.: B150320

Essential guidance for the safe and compliant disposal of methoxychor, ensuring the protection
of personnel and the environment.

Methoxychlor, a synthetic organochlorine pesticide, is classified as a hazardous waste by the
Environmental Protection Agency (EPA).[1] Adherence to stringent disposal protocols is crucial
to mitigate potential environmental contamination and health risks. This document provides a
comprehensive, step-by-step guide for researchers, scientists, and drug development
professionals on the proper disposal procedures for methoxychlor.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure all relevant safety precautions are understood
and implemented.[2] Always consult the Safety Data Sheet (SDS) for specific handling
instructions.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE, including protective gloves,
clothing, eye protection, and face protection.[2][3] In case of potential dust or aerosol
formation, use a particulate filter respirator.[3]

e Ventilation: Handle methoxychlor in a well-ventilated area, preferably within a chemical
fume hood, to minimize inhalation exposure.[4]

» Spill Management: In the event of a spill, immediately evacuate non-essential personnel
from the area.[5] For small dry spills, use a clean shovel to place the material into a clean,
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dry, and loosely covered container.[6] For liquid spills, absorb the material with sand,
vermiculite, or other non-combustible absorbent material and place it into a sealed container
for disposal.[2][6] Do not use high-pressure water streams to clean up spills.[6] Following
product recovery, flush the area with water.[2]

Step-by-Step Disposal Protocol

The recommended method for the disposal of methoxychlor waste is incineration with
scrubbing.[1][7] For small quantities, landfilling may be an option, but this must be done in
accordance with local regulations.[1][7]

o Waste Identification and Segregation:

o ldentify all waste containing methoxychlor, including pure chemical, contaminated
labware, and personal protective equipment.

o Segregate methoxychlor waste from other laboratory waste streams to prevent cross-
contamination.

o Containerization:
o Place methoxychlor waste into clearly labeled, sealed, and non-reactive containers.[2][8]

o Ensure containers are suitable for holding hazardous waste and are in good condition to
prevent leaks or spills.

¢ Regulatory Compliance:

o All disposal activities must comply with local, regional, national, and international
regulations.[2]

o Itis imperative to contact your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal contractor to ensure adherence to all
legal requirements.[5] The waste code for methoxychlor is U247.[2]

¢ Arranging for Disposal:

o Do not dispose of methoxychlor down the drain or in the regular trash.[2][4][9]
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o Coordinate with a licensed hazardous waste disposal company for the transportation and
final disposal of the chemical waste.

o Disposal of Empty Containers:

o Empty containers may be returned to the manufacturer for reuse or disposed of in a
designated landfill away from water supplies.[1]

o Alternatively, empty containers should be taken to an approved waste handling site for
recycling or disposal.[2] Ensure they are managed in a safe manner.[2]

Quantitative Data Summary

While specific quantitative limits for disposal are determined by regulations, the following table
provides context on the hazard profile of methoxychlor.

Parameter Value Agency
EPA Drinking Water Standard 0.04 ppm EPA
OSHA Permissible Exposure 15 mg/m3 (total dust, 8-hour OSHA
Limit (PEL) TWA)
NIOSH Recommended Potential occupational

o _ NIOSH
Exposure Limit (REL) carcinogen
ACGIH Threshold Limit Value

10 mg/m3 (8-hour TWA) ACGIH

(TLV)

This table summarizes key regulatory and guideline values for methoxychlor exposure.[10]
[11]

Methoxychlor Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of methoxychlor
waste.
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Caption: Workflow for the proper disposal of methoxychlor waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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